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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855564

Despite its identification as a distinct chemical entity, the natural compound Mitoridine remains
largely uncharacterized in publicly accessible scientific literature. This deep dive into available
data reveals a significant knowledge gap, precluding the development of a comprehensive
technical guide on its biological functions and mechanisms of action.

Mitoridine is classified as an indole alkaloid, a large family of naturally occurring compounds
known for their diverse and potent biological activities. It is specifically isolated from the stem
bark of Rauwolfia cumminsii Stapf, a plant belonging to a genus renowned for producing
medicinally important alkaloids like reserpine and ajmaline. Chemical suppliers confirm its
identity with the Chemical Abstracts Service (CAS) number 3911-19-1 and a molecular formula
of C20H22N202.[1]

However, a thorough investigation for detailed scientific studies on Mitoridine yields no specific
information regarding its pharmacology, mechanism of action, or any associated signaling
pathways. The foundational research that first described Mitoridine, a 1977 paper by lwu MM,
et al., titled "Na-demethyl-purpeline and Na-demethyl-dihydropurpeline, new alkaloids from
Rauwolfia cumminsii Stapf," is referenced by chemical databases but its full text and the data
within are not readily available in the public domain. This lack of accessible primary literature is
the primary obstacle to understanding Mitoridine's biological significance.

While general information on indole alkaloids from Rauwolfia species points towards a wide
range of potential biological effects—including anticancer, anti-inflammatory, and central
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nervous system activities—these are broad characteristics of the chemical class and cannot be
specifically attributed to Mitoridine without direct experimental evidence.

Due to the absence of published experimental data, no quantitative information is available to
be summarized in tables. Similarly, without any cited experiments, there are no methodologies
or protocols to detail. Consequently, the creation of diagrams for signaling pathways or
experimental workflows is not possible.

In conclusion, for researchers, scientists, and drug development professionals, Mitoridine
represents an unexplored natural product. Its origin from a medicinally significant plant genus
suggests potential for biological activity, but until specific research is conducted and published,
its properties and potential applications remain unknown. The scientific community awaits
studies that will isolate, characterize, and pharmacologically evaluate Mitoridine to determine
its place within the vast landscape of indole alkaloids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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